![molecular formula C5H14N2 B084859 N-Ethyl-1,3-propanediamine CAS No. 10563-23-2](/img/structure/B84859.png)
N-Ethyl-1,3-propanediamine
Overview
Description
N-Ethyl-1,3-propanediamine (CAS: 10563-23-2) is a chemical compound with the molecular formula C5H14N2 . It is also known by other names such as N1-Ethylpropane-1,3-diamine and 1,3-Propanediamine, N-ethyl- .
Synthesis Analysis
While specific synthesis methods for this compound were not found, related compounds have been synthesized through various methods. For instance, platinum complexes have been synthesized using N-benzyl 1,3-propanediamine derivatives as ligands . Additionally, corrosion inhibiting long-chain N-1-alkyl-1,3-propanediamines have been used in the preparation of new anticorrosive and antifouling formulations .Molecular Structure Analysis
The molecular structure of this compound consists of a three-carbon chain with an ethyl group and two amine groups attached . The molecular weight is 102.18 g/mol .Physical And Chemical Properties Analysis
This compound has a molecular weight of 102.18 g/mol. It has 2 hydrogen bond donors and 2 hydrogen bond acceptors. It also has 4 rotatable bonds .Scientific Research Applications
Conformational Analysis of Chelating Ligands : Ethylenediamine and 1,3-propanediamine, closely related to N-Ethyl-1,3-propanediamine, have been studied for their conformational properties, particularly in chelating bidentate ligands. Internal hydrogen bonding and the 'gauche' arrangement are significant in stabilizing these molecules (Bultinck, Goeminne, & V. D. Vondel, 1995).
Kinetic Analysis in RNA Hydrolysis : The role of 1,3-propanediamine in catalyzing RNA hydrolysis has been kinetically investigated. These diamines are highly active under physiological conditions due to their ability to take active monocationic forms and exhibit intramolecular acid-base cooperation (Komiyama & Yoshinari, 1997).
Baylis–Hillman Reaction Catalysis : N,N,N′,N′-Tetramethyl-1,3-propanediamine, a derivative of 1,3-propanediamine, has been identified as an efficient catalyst for the Baylis–Hillman reaction, particularly with cycloalkenones. The reaction rate is enhanced due to the stabilizing effect on the zwitterionic intermediate (Lee, Gowrisankar, & Kim, 2004).
Synthesis of Herbicide Safeners : N-Dichloroacetyl-3,6-dimethyl-3-ethyl-9-oxo-1,5-diazabicyclo[4.3.0] nonane, synthesized from 2-methyl-2-ethyl-1,3-propanediamine, is proposed as a novel herbicide safener, demonstrating the potential of 1,3-propanediamine derivatives in agricultural chemistry (Shi-de, 2010).
Photosensitized Luminescence Studies : 1,3-propanediamine and its derivatives have been studied for their cadmium(53P1)-photosensitized luminescence, contributing to our understanding of exciplex formation and emission characteristics in aliphatic diamines (Yamamoto, Sueishi, & Nishimura, 1991).
Structural Studies of Organoboron Compounds : The derivatives of 1,3-propanediamine have been utilized in the synthesis of organoboron compounds, contributing to advancements in organometallic chemistry (Kliegel, Lubkowitz, Rettig, & Trotter, 1992).
Vapor Pressure and Enthalpy of Vaporization : The vapor pressures of aliphatic propanediamines, including N-methyl-1,3-propanediamine and its derivatives, have been measured, providing key data for thermodynamic studies (Verevkin & Chernyak, 2012).
Synthesis and Evaluation of Radiopharmaceuticals : Derivatives of 1,3-propanediamine have been synthesized and evaluated as potential radioprotectors, offering insights into the development of new radiopharmaceuticals (Oiry, Pue, Laval, Fatôme, & Imbach, 1995).
Safety and Hazards
Safety data sheets indicate that in case of exposure, one should move to fresh air if inhaled, wash off with soap and plenty of water if it comes into contact with skin, rinse with pure water for at least 15 minutes if it comes into contact with eyes, and seek medical attention immediately if ingested .
Future Directions
Mechanism of Action
Target of Action
N-Ethyl-1,3-propanediamine is an organic compound
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For example, factors such as pH and temperature can affect its stability and reactivity. Additionally, the presence of other molecules (e.g., proteins, lipids) can influence its distribution and interactions within the body. It’s also important to note that this compound should be stored under inert gas (nitrogen or Argon) at 2–8 °C .
properties
IUPAC Name |
N'-ethylpropane-1,3-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H14N2/c1-2-7-5-3-4-6/h7H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODGYWRBCQWKSSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7065126 | |
Record name | N-Ethylpropane-1,3-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7065126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10563-23-2 | |
Record name | N-Ethyl-1,3-propanediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10563-23-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | N-(2-Aminoethyl)-3-aminopropane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010563232 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Ethyl-1,3-propanediamine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=166312 | |
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Record name | 1,3-Propanediamine, N1-ethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | N-Ethylpropane-1,3-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7065126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-ethylpropane-1,3-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.030 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | N-ETHYL-1,3-PROPANEDIAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X4W65IF5EO | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is N-Ethyl-1,3-propanediamine used as an internal standard in the analysis of morantel residues?
A1: this compound shares structural similarities with the analyte of interest, N-methyl-1,3-propanediamine, which is a breakdown product of the drug morantel. This similarity in structure often translates to similar chemical behavior during sample preparation and analysis. [] Using a structurally similar internal standard helps to account for variations in extraction efficiency, derivatization yields, and instrument response, ultimately improving the accuracy and precision of the analytical method. []
Q2: How does the use of this compound improve the accuracy and precision of the analytical method for morantel residue determination?
A2: The addition of a known amount of this compound to the bovine liver sample before analysis allows scientists to normalize the signal of the analyte. [] This normalization corrects for potential losses during sample processing or variations in instrument response. By comparing the signal ratio of the analyte to the internal standard, researchers can more accurately quantify the original concentration of morantel residues in the liver tissue. [] This approach minimizes the impact of experimental variations, leading to more reliable and reproducible results.
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